Cas no 2680820-72-6 (3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid)

• Product Name: 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid
• CAS No: 2680820-72-6
• MF: C₁₂H₁₁ClF₃NO₄
• MW: 325.668253183365
• CID: 5623991
• PubChem ID: 165922487
• Update Time: 2025-06-08

3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680820-72-6
• EN300-28294706
• 3-[N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamido]propanoic acid
• 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid

• Inchi： 1S/C12H11ClF3NO4/c1-21-9-3-2-7(13)6-8(9)17(5-4-10(18)19)11(20)12(14,15)16/h2-3,6H,4-5H2,1H3,(H,18,19)
• InChI Key： ZKGPGCSMLWNFMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N(C(C(F)(F)F)=O)CCC(=O)O)OC

Computed Properties

• Exact Mass: 325.0328700g/mol
• Monoisotopic Mass: 325.0328700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid

Comprehensive Overview of 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid (CAS No. 2680820-72-6)

3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid (CAS No. 2680820-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoroacetamido and methoxyphenyl functional groups, exhibits potential applications in drug development and material science. Its molecular structure combines a chloro-methoxyphenyl moiety with a trifluoroacetamido side chain, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid has surged due to their enhanced stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which often exhibit improved metabolic resistance and target specificity. Researchers frequently search for "fluorinated drug intermediates" or "trifluoroacetamido derivatives," highlighting the relevance of this compound in contemporary scientific inquiries.

The synthesis of CAS No. 2680820-72-6 involves multi-step organic reactions, including amide coupling and aromatic substitution. Its 5-chloro-2-methoxyphenyl group contributes to its potential as a building block for heterocyclic compounds, a class of molecules widely used in pharmaceuticals. Given the rising interest in "green chemistry" and "sustainable synthesis," optimizing the production of this compound with minimal environmental impact remains a key focus area.

From an analytical perspective, 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and verifying structural integrity, especially when the compound is intended for high-value applications. Searches for "analytical methods for fluorinated compounds" or "HPLC analysis of amides" reflect the technical queries associated with this molecule.

Beyond pharmaceuticals, CAS No. 2680820-72-6 may find utility in agrochemicals, particularly in the design of herbicides or pesticides. The chloro-methoxyphenyl moiety is known to interact with biological targets in pests, while the trifluoroacetamido group enhances durability under environmental conditions. This dual functionality makes it a candidate for "next-generation crop protection agents," a topic frequently explored in agricultural research.

In conclusion, 3-N-(5-chloro-2-methoxyphenyl)-2,2,2-trifluoroacetamidopropanoic acid represents a versatile compound with broad potential across multiple industries. Its structural features align with current trends in drug discovery, green chemistry, and agrochemical innovation. As research progresses, this molecule is likely to remain a focal point for scientists addressing challenges in molecular design and sustainable chemistry.